5-Amino-3-bromo-2-hydroxybenzoic acid

• IUPAC Name: 5-amino-3-bromo-2-hydroxybenzoic acid
• InChI: InChI=1S/C7H6BrNO3/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2,10H,9H2,(H,11,12)
• InChI Key: MKLFPGIAAXLPRB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)O)Br)N
• Molecular Formula: C7H6BrNO3
• Molecular Weight: 232.03 g/mol
• CAS No.: 54669-99-7

Description

5-Amino-3-bromo-2-hydroxybenzoic acid is a chemical compound with the molecular formula C7H6BrNO3. It has a molecular weight of 232.03. It is a powder that is stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6BrNO3/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2,10H,9H2,(H,11,12). This code provides a specific description of the molecule’s structure, including the positions of the bromine, amino, and hydroxy groups on the benzoic acid ring.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 232.03.

Scientific Research Applications

Environmental Presence and Effects

• Parabens in Personal Care Products and Foodstuffs : Parabens, chemically related as esters of p-hydroxybenzoic acid, are used as preservatives in various consumer products. Studies have examined their presence in foodstuffs and personal care products, highlighting concerns about human exposure and potential health risks. These investigations provide a framework for understanding how derivatives of hydroxybenzoic acid, like 5-Amino-3-bromo-2-hydroxybenzoic acid, might be analyzed for environmental presence and effects (Liao, Kannan, & Liu, 2013).

• Metabolism and Excretion in Humans : Research on parabens also explores their metabolism and excretion in humans, providing insights into how similar compounds might be metabolized and eliminated. For example, the pharmacokinetic profile of propyl paraben in humans after oral administration was studied to understand its absorption, metabolism, and excretion patterns, which could be relevant for the metabolism of this compound (Shin et al., 2019).

Biochemical Applications and Health Implications

• Chelation Studies with Hydroxybenzoic Acid : Hydroxybenzoic acid derivatives have been evaluated for their potential in chelation therapy, especially in conditions like β-thalassaemia major. This suggests a potential area of application for this compound in developing treatments or interventions for metal overload conditions (Peterson et al., 1976).

• Identification of Novel Metabolites : The identification and pharmacokinetics of novel metabolites in human urine, related to the intake of whole-grain wheat and rye, demonstrate the advanced methodologies applied in tracing exposure to specific compounds. Such techniques could be adapted to study the metabolites of this compound and its relevance in dietary studies or exposure assessments (Zhu et al., 2014).

Safety and Hazards

This compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. These codes indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It is known that similar compounds, such as 5-aminosalicylic acid derivatives, have anti-inflammatory properties .

Mode of Action

It is known that similar compounds participate in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of two organic groups, one electrophilic and one nucleophilic, in the presence of a palladium catalyst .

Biochemical Pathways

A similar compound, 3-amino-5-hydroxybenzoic acid, is known to be involved in the biosynthesis of ansamycin and mitomycin antibiotics via the aminoshikimate pathway .

Pharmacokinetics

A study on a similar compound, a 5-aminosalicylic acid derivative, has been conducted . The study examined the compound’s acute toxicity and pharmacokinetic profiles in rats .

Result of Action

Similar compounds, such as 5-aminosalicylic acid derivatives, have been shown to have potent anti-inflammatory activity .

Action Environment

It is known that similar compounds can impart antibacterial properties when bonded to viscose fabric .

Biochemical Analysis

Biochemical Properties

It is known that the compound can undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation .

Molecular Mechanism

It is suggested that the compound may interact with biomolecules through binding interactions, potentially leading to enzyme inhibition or activation and changes in gene expression .